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Compound of Interest

Compound Name: GLG-801

Cat. No.: B1192756

For Research Use Only (RUO). Not for use in diagnostic procedures.

Introduction

GLG-801 is a novel, long-acting synthetic peptide analog of glucagon-like peptide-1 (GLP-1). It
functions as a selective agonist for the GLP-1 receptor (GLP-1R), a class G protein-coupled
receptor. Activation of GLP-1R in pancreatic -cells is known to stimulate glucose-dependent
insulin secretion. Furthermore, GLG-801 has demonstrated effects on downstream signaling
pathways that regulate cellular metabolism and survival. These notes provide guidelines for the
preclinical in vitro and in vivo application of GLG-801.

Mechanism of Action: GLP-1R Signaling

Upon binding to the GLP-1 receptor, GLG-801 initiates a signaling cascade that is primarily
mediated by the activation of adenylyl cyclase and the subsequent increase in intracellular
cyclic AMP (cAMP). This leads to the activation of Protein Kinase A (PKA) and Exchange
protein activated by cAMP (Epac2), which ultimately culminates in the potentiation of glucose-
stimulated insulin secretion from pancreatic (3-cells.
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 To cite this document: BenchChem. [GLG-801: Application Notes and Protocols for
Preclinical Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192756#glg-801-dosage-and-administration-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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